Cas no 1702985-25-8 (1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)-
• CAS No: 1702985-25-8
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• CID: 5961271
• PubChem ID: 108015206
• Update Time: 2025-05-20

1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)-
• 2-(4-chloro-2-methylphenyl)-5-(chloromethyl)-1,3,4-oxadiazole
• starbld0035374
• 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)-1,3,4-oxadiazole
• EN300-5111002
• 1702985-25-8

• Inchi： 1S/C10H8Cl2N2O/c1-6-4-7(12)2-3-8(6)10-14-13-9(5-11)15-10/h2-4H,5H2,1H3
• InChI Key： NDRKUKQKPOYWPE-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2C)=NN=C1CCl

Computed Properties

• Exact Mass: 242.0013683g/mol
• Monoisotopic Mass: 242.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 362.9±52.0 °C(Predicted)
• pka: -5.76±0.49(Predicted)

Additional information on 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)-

Comprehensive Overview of 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)- (CAS No. 1702985-25-8)

The compound 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)- (CAS No. 1702985-25-8) is a specialized heterocyclic molecule that has garnered significant attention in modern chemical research due to its unique structural properties and potential applications. As a derivative of the 1,3,4-oxadiazole family, this compound features a five-membered ring containing two nitrogen atoms and one oxygen atom, which contributes to its remarkable stability and reactivity. The presence of chloromethyl and 4-chloro-2-methylphenyl substituents further enhances its versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis.

In recent years, the demand for 1,3,4-oxadiazole derivatives has surged, driven by their broad-spectrum biological activities. Researchers are particularly interested in exploring the antibacterial, antifungal, and anti-inflammatory properties of these compounds. The specific structural modifications in 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)-1,3,4-oxadiazole (CAS No. 1702985-25-8) suggest potential applications in drug development, especially in targeting resistant microbial strains. This aligns with the growing global focus on antimicrobial resistance (AMR), a critical issue highlighted by the World Health Organization (WHO).

From a synthetic chemistry perspective, the chloromethyl group in this compound offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This characteristic is highly valued in medicinal chemistry, where scaffold diversification is essential for optimizing drug candidates. Additionally, the 4-chloro-2-methylphenyl moiety introduces lipophilicity, which can influence the compound's pharmacokinetic properties, such as absorption and distribution. Such features are frequently discussed in forums and publications related to drug discovery and ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

The compound's CAS No. 1702985-25-8 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its potential role in crop protection chemicals is another area of interest, as agrochemical research seeks eco-friendly alternatives with minimal environmental impact. This aligns with the increasing consumer demand for sustainable agriculture practices, a trending topic in both scientific and public domains.

In summary, 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(4-chloro-2-methylphenyl)- (CAS No. 1702985-25-8) represents a promising candidate for multidisciplinary applications. Its structural features and reactivity profile make it a subject of ongoing research, particularly in addressing contemporary challenges such as AMR and sustainable agrochemical development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.